Cas no 74549-14-7 (2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate)

2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate structure
74549-14-7 structure
Product Name:2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate
CAS No:74549-14-7
MF:C9H16O4
MW:188.220943450928
CID:576830
PubChem ID:6365739
Update Time:2025-04-19

2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,4,4-dimethoxy-3-methyl-, 1-acetate
    • 4,4-dimethoxy-3-methyl-2-butenyl acetate
    • (2E)-4,4-dimethoxy-3-methylbut-2-en-1-yl acetate
    • EINECS 277-919-0
    • SCHEMBL8015610
    • 74549-14-7
    • Inchi: 1S/C9H16O4/c1-7(9(11-3)12-4)5-6-13-8(2)10/h5,9H,6H2,1-4H3/b7-5+
    • InChI Key: OHFDXHXDNYMPBW-FNORWQNLSA-N
    • SMILES: O(C)C(/C(/C)=C/COC(C)=O)OC

Computed Properties

  • Exact Mass: 206.11544
  • Monoisotopic Mass: 188.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 75.99
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